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Compound of Interest

Compound Name: Atto 390 NHS ester

Cat. No.: B12055625

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Atto 390 NHS ester, a fluorescent dye tailored for
single-molecule detection and high-resolution microscopy.[1][2] Atto 390 is a versatile
fluorophore, available as an N-hydroxysuccinimidyl (NHS) ester, which allows for covalent
labeling of primary amines in biomolecules such as proteins and amine-modified
oligonucleotides. Its robust photophysical properties make it a valuable tool for a range of
applications, from fundamental biological research to advanced drug discovery.

Core Properties and Photophysical Parameters

Atto 390 is a fluorescent marker with a coumarin structure, known for its strong absorption, high
fluorescence quantum yield, and significant photostability.[1] These characteristics are crucial
for single-molecule studies, where maximizing the signal-to-noise ratio is paramount for
detecting the faint emissions from individual molecules. The dye is moderately hydrophilic and
can be efficiently excited using a mercury arc lamp.

The photophysical properties of Atto 390 are summarized in the table below. These parameters
are essential for designing and calibrating single-molecule fluorescence experiments.
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Property Value Reference
Absorption Maximum (Aabs) 390 nm
Emission Maximum (Afl) 476 nm

Molar Extinction Coefficient
24,000 M—cm~t
(emax)

Fluorescence Quantum Yield

90%
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns
Molecular Weight 440.49 g/mol

Biomolecule Labeling with Atto 390 NHS Ester

The N-hydroxysuccinimidyl (NHS) ester functional group of Atto 390 reacts with primary amines
(e.g., the side chain of lysine residues in proteins or amine-modified DNA/RNA) to form a stable
amide bond. This reaction is most efficient at a pH between 8.0 and 9.0.

Below is a generalized workflow for labeling biomolecules with Atto 390 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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